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Compound of Interest

Compound Name: NTRC-824

Cat. No.: B609677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal

instructions for the handling of NTRC-824, a potent and selective non-peptide antagonist of the

neurotensin receptor type 2 (NTS2). Adherence to these procedures is vital to ensure personal

safety and maintain the integrity of research.

Personal Protective Equipment (PPE)
When handling NTRC-824, a comprehensive approach to personal protection is mandatory to

prevent accidental exposure. The following personal protective equipment must be worn at all

times in the laboratory setting.
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PPE Category Required Equipment Specifications and Use

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles of the compound.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Gloves should be inspected

before use and changed

frequently, especially after

direct contact with the

compound.

Body Protection Laboratory coat

A standard lab coat is required

to protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a NIOSH-approved

respirator if handling large

quantities or if there is a risk of

aerosolization.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the stability and purity of NTRC-824 and

ensuring a safe laboratory environment.

Handling Procedures:
Engineering Controls: Handle NTRC-824 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the compound is handled. Wash hands thoroughly after handling.

Weighing and Aliquoting: When weighing the solid compound, do so in an enclosure to

contain any dust. For creating solutions, add the solvent to the vial containing the compound

slowly to avoid splashing.
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Storage Plan:
NTRC-824 should be stored under specific conditions to ensure its stability.

Parameter Storage Condition Rationale

Temperature
Store at -20°C for long-term

storage.[1]

Prevents degradation of the

compound over time.

Atmosphere
Store in a dry, well-ventilated

place.

Minimizes moisture exposure

which can affect compound

stability.

Container Keep container tightly closed.
Prevents contamination and

exposure to air and moisture.

Disposal Plan
All waste containing NTRC-824 must be treated as hazardous chemical waste and disposed of

in accordance with institutional, local, state, and federal regulations.

Solid Waste: Collect any solid waste, including empty vials and contaminated consumables

(e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing NTRC-824 should be collected in a labeled, sealed, and

appropriate hazardous waste container. Do not dispose of down the drain.

Decontamination: Decontaminate all work surfaces and equipment that have come into

contact with NTRC-824 using an appropriate solvent (e.g., 70% ethanol) and cleaning

agents.

Experimental Protocols
Preparation of Stock Solutions
NTRC-824 is soluble in organic solvents such as DMSO and ethanol. The following table

provides guidance on preparing stock solutions.[1]
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 55.35 100

Ethanol 55.35 100

Protocol for Reconstituting a 10 mM Stock Solution in DMSO:

Preparation: Ensure all necessary PPE is worn and work is conducted in a chemical fume

hood.

Calculation: Based on the molecular weight of NTRC-824 (553.55 g/mol ), calculate the

required volume of DMSO. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 5.535 mg of NTRC-824.

Reconstitution: If starting with a pre-weighed vial (e.g., 1 mg), add the calculated volume of

DMSO to the vial. For 1 mg of NTRC-824, add 180.65 µL of DMSO to achieve a 10 mM

concentration.

Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved.

Storage: Store the stock solution at -20°C. For extended storage, aliquoting into smaller

volumes is recommended to avoid repeated freeze-thaw cycles.

Cell-Based Assay Workflow
The following is a generalized workflow for utilizing NTRC-824 in a cell-based assay to assess

its antagonist activity at the NTS2 receptor.
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Caption: A generalized workflow for a cell-based antagonist assay with NTRC-824.

NTS2 Receptor Signaling Pathway
NTRC-824 acts as an antagonist at the neurotensin receptor 2 (NTS2), a G protein-coupled

receptor (GPCR). The binding of an agonist to NTS2 can initiate downstream signaling

cascades. NTRC-824 blocks these effects.
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Caption: Simplified signaling pathway of the NTS2 receptor and the inhibitory action of NTRC-
824.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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